Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: lithium;1-cyclobutyl-5-fluorobenzimidazole-2-carboxylate
• InChI: InChI=1S/C12H11FN2O2.Li/c13-7-4-5-10-9(6-7)14-11(12(16)17)15(10)8-2-1-3-8;/h4-6,8H,1-3H2,(H,16,17);/q;+1/p-1
• InChI Key: WWHIVETYSJICJC-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1CC(C1)N2C3=C(C=C(C=C3)F)N=C2C(=O)[O-]
• Molecular Formula: C12H10FLiN2O2
• Molecular Weight: 240.2 g/mol

Description

Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate is a chemical compound with the molecular formula C12H10FLiN2O2 and a molecular weight of 240.16. It is not intended for human or veterinary use and is primarily used for research.

Synthesis Analysis

The synthesis of imidazoles, the core structure of Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate, has been extensively studied. Various methods have been developed, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction. These methods often involve the reaction of 1,2-diketones and urotropine in the presence of ammonium acetate. Other methods involve the use of benzimidates and 2H-azirines.

Scientific Research Applications

Antimicrobial Activity

• Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate exhibits promising antimicrobial properties. Researchers have investigated its efficacy against bacterial, fungal, and protozoal pathogens. .

Antitubercular Potential

• In the fight against tuberculosis, this compound has been evaluated for its anti-tubercular activity. Studies have assessed its effectiveness against Mycobacterium tuberculosis, a causative agent of TB. .

Anti-Inflammatory Effects

• Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate may modulate inflammatory responses. Researchers have explored its impact on cytokine production, leukocyte migration, and tissue inflammation. .

Anticancer Investigations

• Preliminary studies suggest that this compound possesses antitumor properties. Researchers have examined its effects on cancer cell lines, tumor growth, and apoptosis. .

Neuroprotective Properties

• The compound’s structure hints at possible neuroprotective effects. Researchers have studied its impact on neuronal cells, oxidative stress, and neuroinflammation. .

Synthetic Strategies and Derivatives

• Scientists have explored various synthetic routes to prepare derivatives of this compound. These derivatives may exhibit enhanced pharmacological activities. .